Cas no 1343167-21-4 (1-Ethyl-2-propylpiperazine)

• Product Name: 1-Ethyl-2-propylpiperazine
• CAS No: 1343167-21-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5690876
• PubChem ID: 64832925
• Update Time: 2025-05-24

1-Ethyl-2-propylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-propylpiperazine
• EN300-719152
• AKOS014161968
• 1343167-21-4
• Piperazine, 1-ethyl-2-propyl-
• 1-Ethyl-2-propylpiperazine

• Inchi： 1S/C9H20N2/c1-3-5-9-8-10-6-7-11(9)4-2/h9-10H,3-8H2,1-2H3
• InChI Key： SUPDLKAUVBUQFK-UHFFFAOYSA-N
• SMILES： N1(CC)CCNCC1CCC

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.843±0.06 g/cm3(Predicted)
• Boiling Point: 200.5±8.0 °C(Predicted)
• pka: 9.31±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Ethyl-2-propylpiperazine

Professional Introduction to 1-Ethyl-2-propylpiperazine (CAS No. 1343167-21-4)

1-Ethyl-2-propylpiperazine, identified by its Chemical Abstracts Service (CAS) number 1343167-21-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This piperazine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. Piperazine derivatives are well-known for their versatility in modulating biological pathways, making them valuable candidates for therapeutic intervention.

The chemical structure of 1-Ethyl-2-propylpiperazine consists of a six-membered aromatic ring containing two nitrogen atoms, with ethyl and propyl substituents attached at the 1 and 2 positions, respectively. This configuration imparts distinct pharmacokinetic and pharmacodynamic characteristics, which are crucial for its efficacy in various pharmacological contexts. The presence of these alkyl groups enhances the compound's solubility and bioavailability, facilitating its absorption and distribution within the body.

In recent years, 1-Ethyl-2-propylpiperazine has been studied for its potential role in treating neurological disorders. Research indicates that this compound may interact with neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and cognitive dysfunction. Preliminary studies have shown promising results in animal models, where 1-Ethyl-2-propylpiperazine demonstrated ability to modulate these pathways without significant side effects.

The pharmacological profile of 1-Ethyl-2-propylpiperazine is further enhanced by its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drugs. This property allows the compound to exert its effects directly within the brain, improving therapeutic outcomes. Additionally, its chemical stability under various physiological conditions makes it a suitable candidate for formulation into oral or injectable medications.

Recent advancements in computational chemistry have enabled more precise modeling of how 1-Ethyl-2-propylpiperazine interacts with biological targets. These simulations have helped researchers optimize the compound's structure to enhance binding affinity and reduce off-target effects. By leveraging machine learning algorithms, scientists have identified key structural features that contribute to its pharmacological activity, paving the way for more targeted drug design.

The synthesis of 1-Ethyl-2-propylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to achieve the desired product efficiently. These techniques not only improve the scalability of production but also minimize waste, aligning with green chemistry principles.

In clinical trials, 1-Ethyl-2-propylpiperazine has shown potential as an adjunct therapy for patients with refractory depression. Its mechanism of action appears to involve enhancing synaptic plasticity and neurogenesis, processes that are often impaired in depressive states. While further research is needed to fully understand its therapeutic benefits and long-term safety profile, preliminary data is encouraging.

The regulatory landscape for drugs like 1-Ethyl-2-propylpiperazine is stringent but evolving. Regulatory agencies require comprehensive data on efficacy, safety, and quality before approving new medications. However, the increasing use of innovative drug development approaches, such as adaptive clinical trials and real-world evidence analysis, is streamlining this process. These methods allow for faster assessment of drug candidates like 1-Ethyl-2-propylpiperazine, bringing promising therapies to patients more quickly.

The future of 1-Ethyl-2-propylpiperazine research lies in exploring its potential in combination therapies. By pairing it with other compounds that target different aspects of neurological disorders, researchers may enhance overall treatment efficacy while minimizing side effects. This approach aligns with the growing trend toward personalized medicine, where treatments are tailored to individual patient needs based on their unique biological profiles.

In conclusion, 1-Ethyl-2-propylpiperazine (CAS No. 1343167-21-4) represents a significant advancement in pharmaceutical chemistry with broad applications in treating neurological disorders. Its unique chemical properties, coupled with promising preclinical data, position it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make meaningful contributions to patient care.